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Compound of Interest

Compound Name: Aurantinidin

Cat. No.: B104973 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Aurantinidin, a naturally occurring

anthocyanidin, for researchers, scientists, and professionals in drug development. This

document compiles its fundamental physicochemical properties, explores its potential biological

activities through known signaling pathways of related compounds, and presents standardized

experimental protocols for its investigation.

Core Physicochemical Properties
Aurantinidin is a water-soluble plant pigment belonging to the flavonoid family. Its chemical

structure and properties are summarized below.

Property Data

CAS Number 25041-66-1[1]

Molecular Formula C₁₅H₁₁O₆⁺ (Cation)[1]

C₁₅H₁₁ClO₆ (Chloride Salt)

Molecular Weight 287.24 g/mol (Cation)[1]

322.69 g/mol (Chloride Salt)

IUPAC Name
2-(4-hydroxyphenyl)chromenylium-3,5,6,7-

tetrol[1]

Synonyms 6-Hydroxypelargonidin, Aurantinidol chloride
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Potential Signaling Pathways and Biological Activity
While specific research on the signaling pathways directly modulated by Aurantinidin is

limited, the broader class of anthocyanidins, to which it belongs, has been studied for its

antioxidant, anti-inflammatory, and anticancer properties. These effects are often attributed to

the modulation of key cellular signaling cascades.

Antioxidant Activity: Anthocyanidins are known to exert their antioxidant effects through two

primary mechanisms: hydrogen atom transfer (HAT) and single-electron transfer (SET). These

mechanisms allow them to neutralize free radicals, thereby reducing oxidative stress, which is

implicated in numerous chronic diseases.

Anti-inflammatory Activity: The anti-inflammatory properties of anthocyanidins are believed to

be mediated through the inhibition of pro-inflammatory pathways. Key pathways that are often

implicated include:

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling Pathway:

Anthocyanidins have been shown to inhibit the activation of NF-κB, a protein complex that

controls the transcription of DNA, cytokine production, and cell survival.

MAPK (Mitogen-Activated Protein Kinase) Signaling Pathway: These compounds can also

modulate the MAPK cascade, which is involved in cellular responses to a variety of stimuli

and plays a critical role in inflammation and apoptosis.

PI3K/Akt (Phosphoinositide 3-kinase/Protein Kinase B) Signaling Pathway: Anthocyanidins

may also influence the PI3K/Akt pathway, which is crucial for regulating cell survival,

proliferation, and metabolism.

Anticancer Activity: The potential anticancer effects of anthocyanidins are linked to their ability

to induce apoptosis (programmed cell death), inhibit cell proliferation, and prevent

angiogenesis (the formation of new blood vessels that supply tumors). These effects are often

a consequence of the modulation of the signaling pathways mentioned above.

Below is a diagram illustrating a generalized signaling pathway potentially influenced by

anthocyanidins like Aurantinidin, leading to an anti-inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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